Electron beam induced in situ clusterisation of 1D ZrCl4 chains within single-walled carbon nanotubes
Chemical Communications Pub Date: 2001-04-17 DOI: 10.1039/B101261O
Abstract
Cluster formation can be induced in situ in SWNTs filled with ZrCl4 by electron beam irradiation of SWNT/ZrCl4 composites within a field emission gun transmission electron microscope (FEGTEM); the process represents a possible route to the synthesis of 1D-quantum dot arrays formed by related materials.
Recommended Literature
- [1] A novel approach for synthesizing α-amino acids via formate mediated hydrogen transfer using a carbon source†
- [2] Double 1,3-cycloadditions of sydnones. Synthesis of 9,10-diazatetracyclo[6,3,0,04,11,05,9]undecanes
- [3] Silver telluride nanoparticles as biocompatible and enhanced contrast agents for X-ray imaging: an in vivo breast cancer screening study†
- [4] A phase-transfer catalyst-based nanoreactor for accelerated hydrogen sulfide bio-imaging†
- [5] Water–gas shift reaction co-catalyzed by polyoxometalate (POM)–gold composites: the “magic” role of POMs†
- [6] Interrogation of the active site of OMP decarboxylase from Escherichia coli with a substrate analogue bearing an anionic group at C6†
- [7] Positively charged styryl pyridine substituted Zn(ii) phthalocyanines for photodynamic therapy and photoantimicrobial chemotherapy: effect of the number of charges†
- [8] Correction: Interpretation and evolution of open-circuit voltage, recombination, ideality factor and subgap defect states during reversible light-soaking and irreversible degradation of perovskite solar cells
- [9] On-line liquid–liquid extraction with near-infrared fluorescence detection
- [10] Water-triggered spontaneous surface patterning in thin films of mexylaminotriazine molecular glasses†
Journal Nameļ¼Chemical Communications
Research Products
-
CAS no.: 113305-56-9
-
CAS no.: 14132-51-5
-
CAS no.: 130348-90-2
